Cas no 88512-44-1 (2-methylbutanethioamide)
2-methylbutanethioamide structure
Product Name:2-methylbutanethioamide
CAS No:88512-44-1
MF:C5H11NS
MW:117.21253991127
CID:4663826
PubChem ID:16726452
Update Time:2024-03-01
2-methylbutanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-methylbutanethioamide
-
- Inchi： 1S/C5H11NS/c1-3-4(2)5(6)7/h4H,3H2,1-2H3,(H2,6,7)
- InChI Key： BHPAXKBSATVOQB-UHFFFAOYSA-N
- SMILES： C(C(C)CC)(N)=S
Computed Properties
- Exact Mass: 117.06122053g/mol
- Monoisotopic Mass: 117.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 70.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 58.1Ų
2-methylbutanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M295013-10mg |
2-methylbutanethioamide |
88512-44-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M295013-50mg |
2-methylbutanethioamide |
88512-44-1 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | M295013-100mg |
2-methylbutanethioamide |
88512-44-1 | 100mg |
$ 230.00 | 2022-06-04 | ||
| Enamine | EN300-140307-0.05g |
2-methylbutanethioamide |
88512-44-1 | 95% | 0.05g |
$101.0 | 2023-02-15 | |
| Enamine | EN300-140307-0.1g |
2-methylbutanethioamide |
88512-44-1 | 95% | 0.1g |
$152.0 | 2023-02-15 | |
| Enamine | EN300-140307-0.25g |
2-methylbutanethioamide |
88512-44-1 | 95% | 0.25g |
$216.0 | 2023-02-15 | |
| Enamine | EN300-140307-0.5g |
2-methylbutanethioamide |
88512-44-1 | 95% | 0.5g |
$407.0 | 2023-02-15 | |
| Enamine | EN300-140307-1.0g |
2-methylbutanethioamide |
88512-44-1 | 95% | 1g |
$0.0 | 2023-06-08 | |
| Enamine | EN300-140307-2.5g |
2-methylbutanethioamide |
88512-44-1 | 95% | 2.5g |
$1034.0 | 2023-02-15 | |
| Enamine | EN300-140307-5.0g |
2-methylbutanethioamide |
88512-44-1 | 95% | 5.0g |
$1530.0 | 2023-02-15 |
2-methylbutanethioamide Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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